Cas no 881313-89-9 (2,4-Dichloro-6-fluoroquinoline-3-carbonitrile)

• Product Name: 2,4-Dichloro-6-fluoroquinoline-3-carbonitrile
• CAS No: 881313-89-9
• MF: C₁₀H₃Cl₂FN₂
• MW: 241.048623323441
• CID: 1917728
• PubChem ID: 71700024
• Update Time: 2025-10-20

2,4-Dichloro-6-fluoroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-fluoro-3-quinolinecarbonitrile
• 3-Quinolinecarbonitrile, 2,4-dichloro-6-fluoro-
• 2,4-dichloro-6-fluoroquinoline-3-carbonitrile
• DTXSID00856640
• SB70000
• DB-376181
• F17902
• CS-0457768
• SCHEMBL8269974
• 881313-89-9
• MFCD26142690
• 2,4-Dichloro-6-fluoroquinoline-3-carbonitrile

• Inchi： 1S/C10H3Cl2FN2/c11-9-6-3-5(13)1-2-8(6)15-10(12)7(9)4-14/h1-3H
• InChI Key： GNNKGLQCSCJBCA-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(N=C2C=CC(=CC2=1)F)Cl

Computed Properties

• Exact Mass: 239.9657317g/mol
• Monoisotopic Mass: 239.9657317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2,4-Dichloro-6-fluoroquinoline-3-carbonitrile

Comprehensive Overview of 2,4-Dichloro-6-fluoroquinoline-3-carbonitrile (CAS No. 881313-89-9): Properties, Applications, and Industry Insights

2,4-Dichloro-6-fluoroquinoline-3-carbonitrile (CAS No. 881313-89-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated quinoline derivative is characterized by its unique molecular structure, combining a quinoline core with chloro, fluoro, and nitrile functional groups. Such structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of antimicrobial agents and crop protection chemicals.

The compound's CAS number 881313-89-9 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and commercial contexts. Researchers frequently search for "2,4-Dichloro-6-fluoroquinoline-3-carbonitrile synthesis" or "881313-89-9 suppliers," reflecting its demand in fine chemical markets. Its molecular formula C10H3Cl2FN2 and molecular weight 241.05 g/mol are often cited in technical literature, underscoring its relevance in medicinal chemistry.

Recent trends highlight growing interest in fluoroquinoline derivatives due to their potential in addressing antibiotic resistance—a pressing global health challenge. The compound's chloro-fluoro substitution pattern is particularly noteworthy, as it enhances lipophilicity and target binding affinity, key factors in drug design. Discussions on platforms like ResearchGate often explore "SAR studies of 2,4-Dichloro-6-fluoroquinoline-3-carbonitrile," indicating its role in structure-activity relationship research.

In agrochemical applications, this compound serves as a precursor for novel pesticides with improved environmental profiles. Searches for "2,4-Dichloro-6-fluoroquinoline-3-carbonitrile mode of action" reveal its potential in combating resistant pest strains. The nitrile group contributes to its versatility, enabling further derivatization into herbicides or fungicides with enhanced selectivity.

From a synthetic chemistry perspective, the compound's crystallinity and thermal stability (typically stable up to 200°C) make it suitable for high-throughput screening workflows. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, with industry standards requiring ≥98% purity for research-grade material. Patent databases show increasing filings involving 881313-89-9, particularly in kinase inhibitor development.

Environmental considerations are also shaping research directions. The compound's biodegradability profile and ecotoxicological data are frequently queried, reflecting the industry's shift toward green chemistry principles. Regulatory bodies such as the EPA and ECHA maintain detailed records on 2,4-Dichloro-6-fluoroquinoline-3-carbonitrile, ensuring compliance with REACH and other chemical safety frameworks.

Market analysts project steady growth for fluoroquinoline intermediates, driven by expanding applications in precision agriculture and targeted therapeutics. The compound's cost-effectiveness compared to analogous brominated derivatives further enhances its commercial viability. Current Good Manufacturing Practice (cGMP) compliant production methods are being optimized to meet pharmaceutical industry demands.

In conclusion, 2,4-Dichloro-6-fluoroquinoline-3-carbonitrile (CAS No. 881313-89-9) represents a multifaceted chemical building block with cross-industry significance. Its evolving applications in drug discovery and sustainable agriculture position it as a compound of enduring scientific and commercial interest.